Cas no 72599-27-0 (N-Butyl-1-deoxynojirimycin)
N-Butyl-1-deoxynojirimycin structure
Product Name:N-Butyl-1-deoxynojirimycin
CAS No:72599-27-0
MF:C10H21NO4
MW:219.27804350853
MDL:MFCD00269940
CID:564975
PubChem ID:24892070
Update Time:2025-04-19
N-Butyl-1-deoxynojirimycin Chemical and Physical Properties
Names and Identifiers
-
- N-BUTYLDEOXYNOJIRIMYCIN
- N-BUTYL-1-DEOXYNOJIRIMYCIN
- nb-dnj
- (2R)-1-Butyl-2α-(hydroxymethyl)piperidine-3β,4α,5β-triol
- 1,5-(Butylimino)-1,5-dideoxy-D-glucitol
- 1-Butyl-2α-(hydroxymethyl)piperidine-3β,4α,5β-triol
- 1-Butyl-3β,4α,5β-trihydroxypiperidine-2α-methanol
- SC-48334
- Miglustat
- (2R,3R,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
- 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3R,4R,5S)-
- BuDNJ
- Butyldeoxynojirimycin
- N-(n-Butyl)deoxynojirimycin
- n-Butyl dnj
- N-Butylmoranoline
- OGT918
- Zavesca
- SC 48334
- (2R,3R,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- OGT 918
- HMS2090N20
- A16AX06
- Miglustat [USAN]
- DTXSID6045618
- NBV
- Miglustat [USAN:INN:BAN]
- P16976
- CHEMBL1029
- miglustatum
- CHEBI:50381
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R-(2alpha,3beta,4alpha,5beta))-
- AKOS028109118
- Tox21_110830_1
- 72599-27-0
- Miglustat (JAN/USAN/INN)
- OGT-918
- UQRORFVVSGFNRO-UTINFBMNSA-N
- NCGC00024452-04
- Brazaves (TN)
- N-(n-Butyl)-1-deoxynojirimycin min. 99%
- N-Butyl-deoxynojirimycin
- N-Bu-DNJ
- 72599-27-0 (free base)
- CAS-72599-27-0
- Z2379810058
- n-Butyl deoxynojirimycin
- BDBM18355
- DB00419
- A850985
- Q425911
- N-(n-butyl)deoxy-nojirimycin
- MIGLUSTAT [MI]
- 134282-77-2
- 1,5-(Butylimino)-1,5-dideoxy-D-glucitol(2R,3R,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- MIGLUSTAT [WHO-DD]
- AB00489939-10
- MIGLUSTAT [VANDF]
- N-(n-butyl)-1,5-dideoxy-1,5-imino-D-glucitol
- MIGLUSTAT [ORANGE BOOK]
- MFCD00272581
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-,(2R-(2alpha,3beta,4alpha,5beta))-
- N-Butyldeoxynojirimycin;NB-DNJ;OGT918
- N-Butyl-DNJ
- MIGLUSTAT [INN]
- GTPL4841
- N-Butyldeoxynojirimycin, film (dried in situ)
- DTXCID4025618
- Tox21_110830
- ADN3S497AZ
- HY-17020
- OGT918N-Butyldeoxynojirimycin
- 1,5-Dideoxy-1,5-N-butylimino-D-glucitol
- Yargesa
- SC48334
- NCGC00024452-03
- N-Butyldeoxynojirimycin.HCl
- 1,5-(BUTYLIMINO)-1,5 DIDEOXY,D-GLUCITOL
- NS00003211
- MIGLUSTAT [EMA EPAR]
- Brazaves
- UNII-ADN3S497AZ
- MIGLUSTAT (MART.)
- D05032
- MIGLUSTAT [JAN]
- NCGC00018140-02
- SCHEMBL246893
- MIGLUSTAT [MART.]
- SR-01000000043
- OPFOLDA
- D-Glucitol, 1,5-(butylimino)-1,5-dideoxy-
- Vevesca
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3r,4R,5S)-
- W-203639
- SR-01000000043-2
- Zavesca (TN)
- BRD-K33251802-001-01-3
- GLXC-15328
- DA-65462
- N-Butyl-1-deoxynojirimycin
-
- MDL: MFCD00269940
- Inchi: 1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7-,8+,9-,10-/m1/s1
- InChI Key: UQRORFVVSGFNRO-UTINFBMNSA-N
- SMILES: O[C@H]1[C@@H]([C@H](CN(CCCC)[C@@H]1CO)O)O
Computed Properties
- Exact Mass: 219.14700
- Monoisotopic Mass: 219.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.6
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- Color/Form: Yellowish crystalline solid.
- Density: 1.234
- Melting Point: 126-127℃
- Boiling Point: 394.7°C at 760 mmHg
- Flash Point: 215.4±26.5 °C
- Water Partition Coefficient: Soluble in water at 10mg/ml
- PSA: 84.16000
- LogP: -1.51640
- Specific Rotation: D25 -15.9° (c = 0.77 in water)
- Solubility: Not determined
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
N-Butyl-1-deoxynojirimycin Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- RTECS:TN4350150
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
N-Butyl-1-deoxynojirimycin Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Butyl-1-deoxynojirimycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137346-100mg |
N-Butyl-1-deoxynojirimycin |
72599-27-0 | 98% | 100mg |
¥1640.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137346-25mg |
N-Butyl-1-deoxynojirimycin |
72599-27-0 | 98% | 25mg |
¥678.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137346-5mg |
N-Butyl-1-deoxynojirimycin |
72599-27-0 | 98% | 5mg |
¥229.90 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M877640-5mg |
Miglustat |
72599-27-0 | 98% | 5mg |
¥799.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M877640-10mg |
Miglustat |
72599-27-0 | 98% | 10mg |
¥1,440.00 | 2022-01-13 | |
| Apollo Scientific | BICL4040-5mg |
N-(n-Butyl)-1-deoxynojirimycin |
72599-27-0 | 99% min | 5mg |
£193.00 | 2025-02-21 | |
| Apollo Scientific | BICL4040-10mg |
N-(n-Butyl)-1-deoxynojirimycin |
72599-27-0 | 99% min | 10mg |
£289.00 | 2025-02-21 | |
| Apollo Scientific | BICL4040-25mg |
N-(n-Butyl)-1-deoxynojirimycin |
72599-27-0 | 99% min | 25mg |
£597.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M17340-20mg |
Miglustat |
72599-27-0 | 20mg |
¥3002.0 | 2021-09-08 | ||
| FUJIFILM | 020-12631-10mg |
N-Butyl-1-deoxynojirimycin |
72599-27-0 | 10mg |
JPY 32,000 | 2022-04-26 |
N-Butyl-1-deoxynojirimycin Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
72599-27-0 (N-Butyl-1-deoxynojirimycin) Related Products
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